Cas no 771581-73-8 ((4-Fluoro-3-nitrophenyl)methanamine)

(4-Fluoro-3-nitrophenyl)methanamine Properties

Names and Identifiers

• (4-FLUORO-3-NITROPHENYL) METHANAMINE
• 4-Fluoro-3-nitrobenzylamine
• 4-FLUORO-3-NITRO-BENZYLAMINE,
• S01-0764
• 771581-73-8
• CS-0455571
• FT-0746835
• DTXSID90594064
• 4-Fluoro-3-nitrophenyl) methanamine
• A865339
• 2-(4-CHLORO-2-METHYLPHENOXY)ACETICACIDHYDRAZIDE
• AKOS006295821
• EN300-1847567
• SCHEMBL7615803
• N12600
• 4-Fluoro-3-nitro-benzylamine
• (4-FLUORO-3-NITROPHENYL)METHANAMINE
• UALXEVNNBBBYCG-UHFFFAOYSA-N
• SB38687
• MFCD06212995
• 1-(4-Fluoro-3-nitrophenyl)methanamine
• DB-075252
• +Expand

• MDL： MFCD06212995
• InChIKey： UALXEVNNBBBYCG-UHFFFAOYSA-N
• Inchi： 1S/C7H7FN2O2/c8-6-2-1-5(4-9)3-7(6)10(11)12/h1-3H,4,9H2
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CN

Computed Properties

• Exact Mass: 170.04900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.04915563g/mol
• Heavy Atom Count: 12
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• LogP: 2.41610
• PSA: 71.84000
• Boiling Point: 311.2±27.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 142.0±23.7 °C
• Density: 1.4±0.1 g/cm3